Nida-41020
Overview
Description
NIDA-41020 is a CB1 cannabinoid receptor antagonist . It is structurally similar to Rimonabant, which is currently in clinical development . NIDA-41020 is less lipophilic and was developed at NIDA as a potential radioligand for CB1 receptors .
Molecular Structure Analysis
The empirical formula of NIDA-41020 is C23H24Cl2N4O2 . Its molecular weight is 459.37 . The SMILES string representation of its structure isCOc1ccc (cc1)-c2c (C)c (nn2-c3ccc (Cl)cc3Cl)C (=O)NN4CCCCC4 . Physical And Chemical Properties Analysis
NIDA-41020 is a solid substance . It is off-white in color . It is soluble in DMSO (~16 mg/mL), but insoluble in water . It should be stored at a temperature of 2-8°C .Scientific Research Applications
CB1 Receptor Antagonist
Nida-41020 is known as a CB1 cannabinoid receptor antagonist . This means it can block the CB1 receptors, which are part of the endocannabinoid system in the body. This system plays a role in a variety of physiological processes, including appetite, pain-sensation, mood, and memory.
Potential Radioligand for PET
Nida-41020 was designed as a potential radioligand for use in positron emission tomography (PET) . PET is a type of imaging test that helps reveal how your tissues and organs are functioning. A radioligand is a radioactive biochemical substance that is used in imaging techniques to visualize and measure biological processes at the molecular level.
Mechanism of Action
Target of Action
Nida-41020 is a potent and selective antagonist of the cannabinoid receptor 1 (CB1) . The CB1 receptor is a G protein-coupled receptor located primarily in the central and peripheral nervous system. It is involved in various physiological processes, including appetite regulation, pain sensation, mood, and memory .
Mode of Action
As a CB1 antagonist, Nida-41020 binds to the CB1 receptor with a high affinity (Ki = 4.1 nM), preventing the action of endogenous cannabinoids or exogenous cannabinoids from marijuana . By blocking the activation of CB1 receptors, Nida-41020 can modulate the physiological functions regulated by these receptors .
Biochemical Pathways
The primary biochemical pathway affected by Nida-41020 is the endocannabinoid system . This system plays a crucial role in regulating a wide range of physiological processes, including pain sensation, appetite, mood, and memory. By antagonizing the CB1 receptor, Nida-41020 can modulate the activity of this system .
Pharmacokinetics
Its metabolism and excretion would depend on various factors, including its chemical structure and the individual’s metabolic enzymes .
Result of Action
The molecular and cellular effects of Nida-41020’s action primarily involve the modulation of the endocannabinoid system. By blocking the CB1 receptor, Nida-41020 can alter the physiological processes regulated by this system, potentially leading to changes in pain sensation, appetite, mood, and memory .
Action Environment
The action, efficacy, and stability of Nida-41020 can be influenced by various environmental factors. These may include the individual’s physiological state, the presence of other drugs or substances, and genetic factors that can affect the expression and function of the CB1 receptor and metabolic enzymes .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(2,4-dichlorophenyl)-5-(4-methoxyphenyl)-4-methyl-N-piperidin-1-ylpyrazole-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24Cl2N4O2/c1-15-21(23(30)27-28-12-4-3-5-13-28)26-29(20-11-8-17(24)14-19(20)25)22(15)16-6-9-18(31-2)10-7-16/h6-11,14H,3-5,12-13H2,1-2H3,(H,27,30) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KWDBQJRWPWTGPF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N(N=C1C(=O)NN2CCCCC2)C3=C(C=C(C=C3)Cl)Cl)C4=CC=C(C=C4)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24Cl2N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00452843 |
Source
|
| Record name | NIDA-41020 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00452843 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
459.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Nida-41020 | |
CAS RN |
502486-89-7 |
Source
|
| Record name | NIDA-41020 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0502486897 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NIDA-41020 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00452843 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | NIDA-41020 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | NIDA-41020 | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/83E62L67ID | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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